BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 3-Bromo-5-
methylisoxazole (melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-5-methylisoxazole

Cat. No.: B1271475

Technical Guide: Physical Properties of 3-
Bromo-5-methylisoxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of the
chemical compound 3-Bromo-5-methylisoxazole, with a specific emphasis on its melting and
boiling points. The information is presented to be a valuable resource for professionals in
research and development.

Core Physical Properties

3-Bromo-5-methylisoxazole, with the CAS number 25741-97-3, is a halogenated heterocyclic
compound. Its physical state and thermal transition points are critical parameters for its
handling, purification, and use in synthetic chemistry.

Data Presentation

The table below summarizes the available quantitative data for the key physical properties of 3-
Bromo-5-methylisoxazole.
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Physical Property Value Conditions
Boiling Point 202.1°C at 760 mmHg[1]
Melting Point Data not readily available

Note: While the boiling point is documented, a specific melting point for 3-Bromo-5-
methylisoxazole was not found in a review of readily available scientific literature. It is crucial
to distinguish this compound from its isomers and derivatives, for which melting point data may
be available.

Experimental Protocols

While specific experimental procedures for the determination of the physical properties of 3-
Bromo-5-methylisoxazole are not detailed in the available literature, the following outlines
standard laboratory methodologies that would be employed for such characterization.

Melting Point Determination (General Protocol)

Should a solid sample of 3-Bromo-5-methylisoxazole be available, its melting point would
typically be determined using a capillary melting point apparatus.

o Sample Preparation: A small amount of the crystalline solid is finely ground and packed into
a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to a calibrated thermometer.

o Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance begins to melt and the temperature at which it becomes completely
liquid are recorded as the melting point range. For a pure substance, this range is typically
narrow.

Boiling Point Determination (General Protocol)

The reported boiling point of 3-Bromo-5-methylisoxazole would be determined using a micro-
boiling point method or during distillation.
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o Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a test tube or
a distillation flask.

e Apparatus Setup:

o Micro Method: A capillary tube, sealed at one end, is inverted and placed into the liquid.
The test tube is then securely attached to a thermometer.

o Distillation Method: The liquid is placed in a distillation flask with boiling chips, and a
distillation apparatus is assembled with a condenser and a collection vessel. The
thermometer bulb is positioned so that its top is level with the side arm of the distillation
head.

e Heating and Observation:

o Micro Method: The apparatus is heated in a Thiele tube or an oil bath. The temperature at
which a rapid and continuous stream of bubbles emerges from the inverted capillary is
noted. The heat is then removed, and the temperature at which the liquid is drawn back
into the capillary tube is recorded as the boiling point.

o Distillation Method: The liquid is heated to a steady boil. The temperature at which the
vapor condenses on the thermometer and a stable temperature is recorded during the
distillation of the bulk liquid is the boiling point. The atmospheric pressure should also be
recorded, as boiling point is pressure-dependent.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a chemical compound like 3-Bromo-5-methylisoxazole.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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